5,7-Dimethyl-2-(1-piperazinyl)benzoxazole

• CAS No.: 199292-76-7
• Molecular Formula: C13H17N3O
• Molecular Weight: 231.29 g/mol
• IUPAC Name: 5,7-dimethyl-2-piperazin-1-yl-1,3-benzoxazole
• InChI: InChI=1S/C13H17N3O/c1-9-7-10(2)12-11(8-9)15-13(17-12)16-5-3-14-4-6-16/h7-8,14H,3-6H2,1-2H3
• InChI Key: WRDXLOOVDBHBLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)N=C(O2)N3CCNCC3)C

Description

5,7-Dimethyl-2-(1-piperazinyl)benzoxazole is a useful research compound. Its molecular formula is C13H17N3O and its molecular weight is 231.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A 50 mg portion of 5,7-dimethyl-2-mercaptobenzoxazole was dissolved in 5 ml of nitromethane, and the solution was mixed with 240 mg of piperazine and heated under reflux for 12 hours. The solvent was concentrated under a reduced pressure, and the residual oily matter was mixed with saturated sodium bicarbonate aqueous solution and extracted with ethyl acetate. The organic layer was washed with saturated brine and dried with magnesium sulfate, and then the solvent was evaporated under a reduced pressure. Thereafter, the thus obtained mixture was purified by a silica gel column chromatography (chloroform:methanol=20:1) to obtain the title compound (35 mg) in white color.

Synthesis routes and methods II

Procedure details